Methyl 4-(2-((6-((4-chlorobenzyl)amino)pyrimidin-4-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[6-[(4-chlorophenyl)methylamino]pyrimidin-4-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C21H19ClN4O3S/c1-29-21(28)15-4-8-17(9-5-15)26-19(27)12-30-20-10-18(24-13-25-20)23-11-14-2-6-16(22)7-3-14/h2-10,13H,11-12H2,1H3,(H,26,27)(H,23,24,25)
• InChI Key: XGRQWPPRVAPBGF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC=NC(=C2)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C21H19ClN4O3S
• Molecular Weight: 442.9 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to Methyl 4-(2-((6-((4-chlorobenzyl)amino)pyrimidin-4-yl)thio)acetamido)benzoate often involves multi-step reactions that incorporate various functional groups and structural motifs characteristic of heterocyclic chemistry. For instance, compounds have been synthesized from base materials through reactions that include methylation, catalytic transfer hydrogenation, and other steps leading to heterocyclic systems such as pyrimidinones and pyridazinones with yields ranging from 80% to 92% (Toplak et al., 1999).

Molecular Structure Analysis

The molecular structure of compounds closely related to Methyl 4-(2-((6-((4-chlorobenzyl)amino)pyrimidin-4-yl)thio)acetamido)benzoate, and their derivatives, are characterized by X-ray crystallography, revealing detailed conformational and geometrical aspects. For example, crystal structure analysis of related compounds shows a folded conformation around the methylene C atom of the thioacetamide bridge, demonstrating intramolecular hydrogen bonding stabilizing the structure (Subasri et al., 2016).

Chemical Reactions and Properties

The chemical reactivity and properties of these compounds are highlighted by their participation in various chemical reactions, including the transformation of enamine to antithrombotic compounds through methods such as thermal fusion and hydrogenolysis. These reactions not only showcase the compound's versatile chemical behavior but also its potential for yielding pharmacologically active products (Furrer et al., 1994).